Cas no 1250732-00-3 (3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine)

3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine structure
1250732-00-3 structure
Product Name:3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine
CAS No:1250732-00-3
MF:C9H11N3S
MW:193.268739938736
MDL:MFCD16092631
CID:4691265
Update Time:2023-08-14

3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine
    • 3-Methyl-1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine
    • T3965
    • 1H-pyrazol-5-amine, 3-methyl-1-(3-thienylmethyl)-
    • 3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine
    • MDL: MFCD16092631
    • Inchi: 1S/C9H11N3S/c1-7-4-9(10)12(11-7)5-8-2-3-13-6-8/h2-4,6H,5,10H2,1H3
    • InChI Key: KALFQXSIAKKUNW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CN1C(=CC(C)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Topological Polar Surface Area: 72.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 385.9±37.0 °C at 760 mmHg
  • Flash Point: 187.2±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine Security Information

3-Methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine Pricemore >>

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